Thiazole, 4-[(methylthio)methyl]-2-(trifluoromethyl)-

• Molecular Formula: C6H6F3NS2
• Molecular Weight: 213.2 g/mol
• IUPAC Name: 4-(methylsulfanylmethyl)-2-(trifluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C6H6F3NS2/c1-11-2-4-3-12-5(10-4)6(7,8)9/h3H,2H2,1H3
• InChI Key: YFKJWYGSYYOPLN-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CSC(=N1)C(F)(F)F

Description

Thiazole, 4-[(methylthio)methyl]-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C6H6F3NS2 and its molecular weight is 213.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(Trifluoromethyl)4-thiazolemethanol (EP 402246; 1.5 g, 8.3 mmol) was dissolved in 15 ml chloroform, treated with thionyl chloride(1.8 ml, 2.4 g, 21 mmol) and heated to reflux. After 1h, the mixture was cooled and volatiles were removed under vacuum. The residue was taken up in 25 ml ethyl acetate and washed with 10 ml sat. NaHCO3, 10 ml sat. NaCl, dried(Na2SO4) and evaporated. The residue was taken up in 5 ml ethanol and treated in portions with sodium thiomethoxide (800 mg, 12 mmol) and stirred for 1 h at 25° C. The mixture was poured into 15 ml water and extracted 2× 15 ml ethyl acetate. The combined extracts were washed with sat. NaCl, dried(Na2SO4) and evaporated to obtain 1.3 g of 2-(Trifluoro-methyl)-4(methylthio)methyl thiazole (A).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

2-(Trifluoromethyl)-4-thiazolemethanol (EP 402246; 1.5 g, 8.3 mmol) was dissolved in 15 ml chloroform, treated with thionyl chloride (1.8 ml, 2.4 g, 21 mmol) and heated to reflux. After 1 h, the mixture was cooled and volatiles were removed under vacuum. The residue was taken up in 25 ml ethyl acetate and washed with 10 ml sat. NaHCO3, 10 ml sat. NaCl, dried (Na2SO4) and evaporated. The residue was taken up in 5 ml ethanol and treated in portions with sodium thiomethoxide (800 mg, 12 mmol) and stirred for 1 h at 25° C. The mixture was poured into 15 ml water and extracted 2×15 ml ethyl acetate. The combined extracts were washed with sat. NaCl, dried (Na2SO4) and evaporated to obtain 1.3 g of 2-(Trifluoro-methyl)-4(methylthio)methyl thiazole (A).